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Compound Name: Fluo-4 (potassium salt)

Cat. No.: B10827423

Get Quote

Executive Summary: The Standard for Calcium
Quantitation
Fluo-4 has superseded Fluo-3 as the industry-standard green fluorescent calcium indicator for

confocal microscopy, flow cytometry, and high-throughput screening (HTS). While the

acetoxymethyl (AM) ester form is widely used for non-invasive loading, the Fluo-4 Potassium

Salt (cell-impermeable) remains the gold standard for precise physical loading (microinjection,

patch-clamp) and, critically, for generating absolute calibration curves.

This guide dissects the physicochemical properties of Fluo-4, specifically focusing on its

dissociation constant (

) for

.[1][2][3][4][5][6][7][8][9] We address the discrepancy between thermodynamic (buffer-based)
affinity and effective intracellular affinity, providing a self-validating protocol to bridge this gap.
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Fluo-4 is a BAPTA-based fluorophore derived from Fluo-3. The critical modification involves the

substitution of two chlorine atoms (in Fluo-3) with two fluorine atoms.[2][4][6][10][11] This

structural tweak results in an electronegativity shift that alters the dipole moment of the

xanthene ring system.

Excitation Shift: The absorption maximum shifts blue, from ~506 nm (Fluo-3) to 494 nm

(Fluo-4).

Laser Compatibility: This shift aligns the excitation peak almost perfectly with the 488 nm

argon-ion laser line common in confocal microscopes and flow cytometers.

Brightness Increase: While the Quantum Yield (QY) remains comparable (~0.14–0.18), the

molar extinction coefficient (

) at 488 nm nearly doubles. This results in a 2-4x brighter signal in typical experimental
setups, allowing for lower dye loading concentrations and reduced phototoxicity.

Mechanism of Fluorescence
Fluo-4 operates on a Photoinduced Electron Transfer (PET) quenching mechanism. In the

absence of calcium, the BAPTA chelator moiety quenches the fluorescence of the attached

fluorophore. Upon binding

, the electron lone pairs on the nitrogen atoms are engaged in chelation, preventing PET and
restoring high-quantum-yield fluorescence.
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Figure 1: Mechanism of Fluo-4 fluorescence activation via Calcium chelation and PET

inhibition.

Calcium Binding Affinity ( ) Dynamics[1][7]
The Affinity Paradox: In Vitro vs. In Situ
A common pitfall in experimental design is relying on the manufacturer's stated

for intracellular calculations. The

is not a static constant; it is environmentally dependent.[12]

Condition
Typical

Value
Notes

Standard Buffer (22°C) 345 nM
Defined in 100 mM KCl, 10

mM MOPS, pH 7.[6]2.

Standard Buffer (37°C) ~300–400 nM

Affinity is temperature-

dependent; often slightly

weaker or similar, but kinetics

accelerate.

Intracellular (Cytosol) 1.1 – 2.5 µM

CRITICAL: Protein binding,

viscosity, and ionic competition

drastically reduce apparent

affinity.

High Pressure (200 MPa) ~1.76 µM
Relevant for specialized

barophysiology studies.

Expert Insight: The significant jump from 345 nM (buffer) to ~1-2 µM (cells) means that

calculating

using the buffer

will underestimate intracellular calcium levels by a factor of 3 to 5.
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pH Sensitivity: Fluo-4 fluorescence drops significantly below pH 6.0. While the potassium

salt is stable, intracellular acidosis can artifactually lower signal intensity, mimicking a low

calcium state.

Temperature: Higher temperatures generally increase dye leakage (via anion transporters)

and alter binding kinetics.[4]

Magnesium: Fluo-4 is relatively insensitive to

compared to earlier dyes, but millimolar concentrations can still interfere slightly.

Experimental Protocol: In Situ Calibration
To ensure data integrity, you must determine the

inside your specific cell model. This protocol uses the Fluo-4 Potassium Salt (or hydrolyzed AM
ester) to establish

and

.

The Self-Validating Workflow
Objective: Convert arbitrary Fluorescence Units (F) into absolute Calcium Concentration

.

Equation (Non-Ratiometric):

Note: This assumes a Hill coefficient of 1 and no viscosity shift between min/max states.

Step-by-Step Methodology
Reagents:

Ionomycin (or A23187): Non-fluorescent Ca2+ ionophore to equilibrate extra/intracellular

calcium.

EGTA: Calcium chelator for zero-point calibration.
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High Ca2+ Buffer: 10 mM

in standard Tyrode’s or HBSS.

Zero Ca2+ Buffer: Ca2+-free buffer + 10 mM EGTA.

Procedure:

Baseline Recording (

): Record steady-state fluorescence of Fluo-4 loaded cells in physiological buffer.

Saturation (

):

Replace buffer with High Ca2+ Buffer (10 mM

).

Add Ionomycin (final conc. 1–10 µM).

Validation: Wait for signal to plateau. This represents the dye fully saturated with calcium.

Zeroing (

):

Wash: Rapidly wash cells to remove excess calcium (optional but recommended).

Replace buffer with Zero Ca2+ Buffer (10 mM EGTA).

Add Ionomycin (maintain 1–10 µM) + BAPTA-AM (optional, to chelate intracellularly if

EGTA is slow).

Validation: Signal should drop to near-background levels.

Alternative: Use

(2 mM) to quench fluorescence completely. If using Mn,
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is effectively background (or calculate

based on Mn-quenched factor).

Start: Fluo-4 Loaded Cells

Measure Baseline (F)
[Physiological Buffer]

Step 1: Determine Fmax
Add 10mM Ca2+ + Ionomycin

Wait for Plateau
(Saturation)

Step 2: Determine Fmin
Add 10mM EGTA + Ionomycin

Wait for Minimum
(Zero Ca2+)

Calculate [Ca2+]
Using Grynkiewicz Eq
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Click to download full resolution via product page

Figure 2: In Situ Calibration Workflow for determining absolute calcium concentrations.

Comparative Data: Fluo-3 vs. Fluo-4
Feature Fluo-3 Fluo-4 Impact

Excitation Max 506 nm 494 nm

Fluo-4 is perfectly

matched to 488 nm

lasers.

Emission Max 526 nm 516 nm
Both fit standard

FITC/GFP filters.

(Buffer) ~390 nM ~345 nM
Fluo-4 has slightly

higher affinity.

@ 488 nm
~43,000 ~77,000

Fluo-4 is significantly

brighter at 488 nm

excitation.

Cell Permeability Good (AM) Excellent (AM)

Fluo-4 AM loads faster

at lower

concentrations.[2]

References
Thermo Fisher Scientific.Fluo-4 Product Information and User Guide. Retrieved from

Gee, K. R., et al. (2000).Chemical and physiological characterization of fluo-4 Ca2+-indicator

dyes. Cell Calcium, 27(2), 97-106.[9]

Schneidereit, D., et al. (2016).Calcium Sensitive Fluorescent Dyes Fluo-4 and Fura Red

under Pressure.[13] PLOS ONE.[13] [13]

AAT Bioquest.Fluo-4 vs Fluo-3 Technical Comparison.

Molecular Devices.Comparing Ca2+-Sensitive Dyes Fluo-3 & Fluo-4 with the FLIPR System.

[6]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b10827423/docs?utm_src=pdf-body-img#technical-deep-dive-fluo-4-potassium-salt-calcium-affinity-dynamics
https://www.moleculardevices.com/en/assets/app-note/dd/flipr/comparison-of-the-ca2-sensitive-dyes-fluo-3-and-fluo-4-used-with-flipr-fluorometric-imaging-plate
https://www.lumiprobe.com/p/fluo-4-am
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0164509
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0164509
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0164509
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/mp01240.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10827423?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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